Cas no 338414-16-7 ((2E,3E)-1-(furan-2-yl)-3-hydrazinylidene-2-[2-(3-methylphenyl)hydrazin-1-ylidene]propan-1-one)

• Product Name: (2E,3E)-1-(furan-2-yl)-3-hydrazinylidene-2-[2-(3-methylphenyl)hydrazin-1-ylidene]propan-1-one
• CAS No: 338414-16-7
• MF: C₁₄H₁₄N₄O₂
• MW: 270.28656244278
• CID: 4647222
• Update Time: 2025-07-15

(2E,3E)-1-(furan-2-yl)-3-hydrazinylidene-2-[2-(3-methylphenyl)hydrazin-1-ylidene]propan-1-one Chemical and Physical Properties

Names and Identifiers

• (2E,3E)-1-(furan-2-yl)-3-hydrazono-2-(2-(m-tolyl)hydrazono)propan-1-one
• (2E,3E)-1-(furan-2-yl)-3-hydrazinylidene-2-[2-(3-methylphenyl)hydrazin-1-ylidene]propan-1-one

• Inchi： 1S/C14H14N4O2/c1-10-4-2-5-11(8-10)17-18-12(9-16-15)14(19)13-6-3-7-20-13/h2-9,17H,15H2,1H3/b16-9+,18-12+
• InChI Key： AKDFNRBKIOVVTO-URWADJDRSA-N
• SMILES： C(C1=CC=CO1)(=O)/C(=N/NC1=CC=CC(C)=C1)/C=N/N

Additional information on (2E,3E)-1-(furan-2-yl)-3-hydrazinylidene-2-[2-(3-methylphenyl)hydrazin-1-ylidene]propan-1-one

Recent Advances in the Study of (2E,3E)-1-(furan-2-yl)-3-hydrazinylidene-2-[2-(3-methylphenyl)hydrazin-1-ylidene]propan-1-one (CAS: 338414-16-7)

The compound (2E,3E)-1-(furan-2-yl)-3-hydrazinylidene-2-[2-(3-methylphenyl)hydrazin-1-ylidene]propan-1-one (CAS: 338414-16-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel antimicrobial and anticancer agents. The presence of hydrazinylidene and furan moieties in its structure suggests a potential for interaction with various biological targets, including enzymes and receptors involved in disease pathways. Researchers have employed computational docking studies to predict its binding affinity towards key proteins, such as DNA gyrase and topoisomerase IV, which are critical targets in bacterial and cancer cell proliferation.

In vitro experiments have demonstrated that (2E,3E)-1-(furan-2-yl)-3-hydrazinylidene-2-[2-(3-methylphenyl)hydrazin-1-ylidene]propan-1-one exhibits moderate to high inhibitory activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. Additionally, preliminary cytotoxicity assays indicate selective toxicity towards certain cancer cell lines, with minimal effects on normal cells, suggesting a favorable therapeutic window.

Further mechanistic studies have explored the compound's ability to induce apoptosis in cancer cells through the activation of intrinsic pathways, including mitochondrial membrane depolarization and caspase-3 activation. These findings are supported by flow cytometry and Western blot analyses, which reveal dose-dependent increases in apoptotic markers following treatment with the compound.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability. Recent efforts have focused on structural modifications to enhance bioavailability and reduce potential off-target effects. For instance, the introduction of hydrophilic substituents has shown improved aqueous solubility without compromising biological activity.

In conclusion, (2E,3E)-1-(furan-2-yl)-3-hydrazinylidene-2-[2-(3-methylphenyl)hydrazin-1-ylidene]propan-1-one represents a versatile lead compound with significant potential for further development in antimicrobial and anticancer therapeutics. Future research should prioritize in vivo studies to validate its efficacy and safety profiles, as well as explore its potential synergies with existing drugs.